2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H21N3O3S2/c1-14-10-17-19(29-14)20(26)24(12-15-6-3-2-4-7-15)21(23-17)28-13-18(25)22-11-16-8-5-9-27-16/h2-9,14H,10-13H2,1H3,(H,22,25)
• InChI Key: UBZLQSBXASCOTH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3=CC=CO3)CC4=CC=CC=C4
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol

Description

2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O3S2 and its molecular weight is 427.54. The purity is usually 95%.
BenchChem offers high-quality 2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(furan-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(furan-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Insights

Research on compounds with a similar backbone, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, reveals unique crystal structures and intramolecular interactions. These compounds exhibit a folded conformation about the methylene C atom of the thioacetamide bridge, indicating significant intramolecular N—H⋯N hydrogen bonding stabilizing their structure. Such insights into molecular geometry and bonding are crucial for understanding compound reactivity and designing molecules with desired biological activities (Subasri et al., 2016).

Antinociceptive and Anti-inflammatory Properties

Research into thiazolopyrimidine derivatives has unveiled significant antinociceptive and anti-inflammatory properties, which are critical in the development of new therapeutic agents. For instance, derivatives synthesized from reactions involving furan-2-yl components have shown promising results in preclinical models, highlighting the potential of such structures in drug development (Selvam et al., 2012).

Anticancer Activity

The synthesis and evaluation of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives have demonstrated potent and selective cytotoxic effects against leukemia cell lines. This research suggests the compound's framework could be leveraged for developing novel anticancer agents, emphasizing the importance of structural modifications to enhance selectivity and potency (Horishny et al., 2021).

Synthesis and Reactivity

Studies on the synthesis of dihydrothieno(and furo)pyrimidines bearing active methine groups have provided insights into the reactivity and potential applications of these compounds in medicinal chemistry. Such research contributes to the understanding of how structural variations influence the biological activities of thieno[3,2-d]pyrimidines, guiding the development of new drugs (Maruoka et al., 2001).

Dual Inhibitory Activities

Investigations into classical and nonclassical 2-amino-4-oxo-6-methylthieno[2,3-d]pyrimidine antifolates have revealed their potential as dual inhibitors of key enzymes, such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These findings suggest a promising approach for designing multifunctional therapeutic agents with enhanced efficacy against cancer and other diseases (Gangjee et al., 2008).